Cas no 155222-48-3 (3,5-Diacetoxy Styrene)

3,5-Diacetoxy Styrene is a specialized styrene derivative characterized by the presence of acetoxy functional groups at the 3 and 5 positions of the aromatic ring. This compound is primarily utilized as a monomer or intermediate in polymer chemistry, enabling the synthesis of functionalized polystyrene derivatives with tailored properties. The acetoxy groups enhance reactivity in copolymerization processes and provide sites for further chemical modifications. Its structural features contribute to improved solubility and compatibility in various organic matrices, making it valuable for advanced material applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and heat. Proper storage in inert atmospheres is recommended to maintain stability.

3,5-Diacetoxy Styrene structure

Product Name:3,5-Diacetoxy Styrene

CAS No:155222-48-3

MF:C₁₂H₁₂O₄

MW:220.221283912659

CID:65397

PubChem ID:11310559

Update Time:2025-05-28

3,5-Diacetoxy Styrene Chemical and Physical Properties

Names and Identifiers

- 3,5-Diacetoxystyrene
- (3-acetyloxy-5-ethenylphenyl) acetate
- 5-Ethenyl-1,3-benzenediol 1,3-Diacetate
- 5-vinyl-1,3-phenylene diacetate
- JEKQGWWKEWSQCU-UHFFFAOYSA-N
- 1,3-Benzenediol, 5-ethenyl-, 1,3-diacetate
- 3,5-Diacetoxy Styrene
- AKOS025294599
- 3-(ACETYLOXY)-5-ETHENYLPHENYL ACETATE
- DTXSID80461958
- FT-0666321
- SCHEMBL389457
- 155222-48-3
- J-009179
- Inchi： 1S/C12H12O4/c1-4-10-5-11(15-8(2)13)7-12(6-10)16-9(3)14/h4-7H,1H2,2-3H3
- InChI Key： JEKQGWWKEWSQCU-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1C=C(C=C(C=C)C=1)OC(C)=O

Computed Properties

Exact Mass: 220.07400
Monoisotopic Mass: 220.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Density: 1.155
Boiling Point: 336.6 °C at 760 mmHg
Flash Point: 167.6 °C
PSA: 52.60000
LogP: 2.18020

3,5-Diacetoxy Styrene Security Information

Storage Condition：Amber Vial, -20°C Freezer, Under Inert Atmosphere

3,5-Diacetoxy Styrene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D307580-10mg	3,5-Diacetoxy Styrene	155222-48-3		10mg	$ 121.00	2023-09-08
TRC	D307580-25mg	3,5-Diacetoxy Styrene	155222-48-3		25mg	$ 173.00	2023-09-08
TRC	D307580-50mg	3,5-Diacetoxy Styrene	155222-48-3		50mg	$ 333.00	2023-09-08
TRC	D307580-100mg	3,5-Diacetoxy Styrene	155222-48-3		100mg	$643.00	2023-05-18
TRC	D307580-250mg	3,5-Diacetoxy Styrene	155222-48-3		250mg	$1194.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1201789-5g	5-Vinyl-1,3-phenylene diacetate	155222-48-3	98%	5g	￥1800.00	2023-11-21